Cas no 2229375-43-1 (1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol)
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol
- 2229375-43-1
- EN300-1922529
-
- Inchi: 1S/C8H7BrFNO3/c9-6-2-1-5(8(12)4-10)3-7(6)11(13)14/h1-3,8,12H,4H2
- InChI Key: MZMLEDFIMDECRK-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1[N+](=O)[O-])C(CF)O
Computed Properties
- Exact Mass: 262.95933g/mol
- Monoisotopic Mass: 262.95933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66Ų
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922529-0.05g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 0.05g |
$983.0 | 2023-09-17 | ||
| Enamine | EN300-1922529-0.1g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 0.1g |
$1031.0 | 2023-09-17 | ||
| Enamine | EN300-1922529-0.25g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 0.25g |
$1078.0 | 2023-09-17 | ||
| Enamine | EN300-1922529-0.5g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 0.5g |
$1124.0 | 2023-09-17 | ||
| Enamine | EN300-1922529-1.0g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1922529-2.5g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 2.5g |
$2295.0 | 2023-09-17 | ||
| Enamine | EN300-1922529-5.0g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1922529-10.0g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 10g |
$5037.0 | 2023-06-02 | ||
| Enamine | EN300-1922529-1g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 1g |
$1172.0 | 2023-09-17 | ||
| Enamine | EN300-1922529-5g |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol |
2229375-43-1 | 5g |
$3396.0 | 2023-09-17 |
1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol
1-(4-Bromo-3-Nitrophenyl)-2-Fluoroethan-1-ol: An Overview of a Promising Compound in Medicinal Chemistry
1-(4-Bromo-3-nitrophenyl)-2-fluoroethan-1-ol (CAS No. 2229375-43-1) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its distinctive 4-bromo-3-nitrophenyl and 2-fluoroethan-1-ol moieties, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The chemical structure of 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol is composed of a brominated and nitro-substituted phenyl ring attached to a fluorinated ethan-1-ol group. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for further investigation. Recent studies have highlighted the importance of such multifunctional compounds in modulating biological activities and improving drug efficacy.
In the context of drug discovery, 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol has been explored for its potential as a lead compound in the development of new therapeutic agents. The bromine atom on the phenyl ring can facilitate specific interactions with target proteins, while the nitro group can enhance the molecule's electronic properties and reactivity. Additionally, the fluorine atom on the ethan-1-ol group can improve the compound's metabolic stability and bioavailability, crucial factors for successful drug candidates.
The pharmacological profile of 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol has been evaluated in several preclinical studies. These studies have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2022) reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression, suggesting its potential as an anticancer agent.
Beyond cancer research, 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol has also shown promise in other therapeutic areas. A study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated its effects on neurodegenerative diseases, revealing that it can modulate certain signaling pathways associated with neuronal protection and survival. These findings underscore the compound's versatility and broad-spectrum therapeutic potential.
The synthesis of 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol involves a series of well-defined chemical reactions, including bromination, nitration, and fluorination steps. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production if further clinical trials demonstrate its efficacy and safety. Researchers have optimized the synthesis process to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards required for pharmaceutical applications.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.
In conclusion, 1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol (CAS No. 2229375-43-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and multifunctional properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing therapeutic options in various disease areas.
2229375-43-1 (1-(4-bromo-3-nitrophenyl)-2-fluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)